molecular formula C16H16O3 B6239215 4-[4-(propan-2-yl)phenoxy]benzoic acid CAS No. 158769-82-5

4-[4-(propan-2-yl)phenoxy]benzoic acid

Cat. No. B6239215
CAS RN: 158769-82-5
M. Wt: 256.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-[4-(propan-2-yl)phenoxy]benzoic acid” is a chemical compound with the CAS Number: 84404-16-0 . It has a molecular weight of 270.33 and its IUPAC name is 4-[(4-isopropylbenzyl)oxy]benzoic acid . The compound is a solid in physical form .


Molecular Structure Analysis

The InChI code for “4-[4-(propan-2-yl)phenoxy]benzoic acid” is 1S/C17H18O3/c1-12(2)14-5-3-13(4-6-14)11-20-16-9-7-15(8-10-16)17(18)19/h3-10,12H,11H2,1-2H3,(H,18,19) . This code represents the molecular structure of the compound.


Physical And Chemical Properties Analysis

“4-[4-(propan-2-yl)phenoxy]benzoic acid” is a solid . The compound’s molecular weight is 270.33 .

Safety and Hazards

The compound has been classified with the hazard statements H302, H312, and H332 . These statements indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-[4-(propan-2-yl)phenoxy]benzoic acid involves the reaction of 4-hydroxybenzoic acid with 4-(propan-2-yl)phenol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the desired product.", "Starting Materials": [ "4-hydroxybenzoic acid", "4-(propan-2-yl)phenol", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Anhydrous dichloromethane (DCM)", "Anhydrous diethyl ether", "Anhydrous sodium sulfate (Na2SO4)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 4-hydroxybenzoic acid (1.0 equiv) and 4-(propan-2-yl)phenol (1.2 equiv) in anhydrous dichloromethane (DCM) and add N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture.", "Step 2: Stir the reaction mixture at room temperature for 24 hours under nitrogen atmosphere.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct and wash the filtrate with anhydrous diethyl ether.", "Step 4: Concentrate the filtrate under reduced pressure and dissolve the residue in ethanol.", "Step 5: Add hydrochloric acid (HCl) to the ethanol solution to adjust the pH to 2-3.", "Step 6: Filter the resulting precipitate and wash it with ethanol.", "Step 7: Dissolve the crude product in sodium hydroxide (NaOH) solution and extract it with dichloromethane (DCM).", "Step 8: Dry the organic layer over anhydrous sodium sulfate (Na2SO4) and concentrate it under reduced pressure.", "Step 9: Recrystallize the crude product from ethanol to obtain the pure 4-[4-(propan-2-yl)phenoxy]benzoic acid." ] }

CAS RN

158769-82-5

Product Name

4-[4-(propan-2-yl)phenoxy]benzoic acid

Molecular Formula

C16H16O3

Molecular Weight

256.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.